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Compound of Interest

Compound Name: SBP-3264

Cat. No.: B10827795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SBP-3264 is a potent and selective small molecule inhibitor of the serine/threonine-protein

kinases 3 and 4 (STK3/MST2 and STK4/MST1), which are key upstream components of the

Hippo signaling pathway.[1][2][3] This pathway plays a crucial role in regulating cell

proliferation, apoptosis, and organ size.[1][3] Dysregulation of the Hippo pathway is implicated

in various cancers, making its components attractive therapeutic targets.[2][4] SBP-3264 has

shown promise in preclinical studies, particularly for the treatment of acute myeloid leukemia

(AML).[2][3][4] These application notes provide detailed protocols for the preparation of SBP-
3264 stock solutions using Dimethyl Sulfoxide (DMSO) for in vitro research applications.

SBP-3264 Chemical Properties
A summary of the key chemical properties of SBP-3264 is provided in the table below.
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Property Value Reference

Chemical Formula C₁₉H₂₀ClN₅O [5]

Molecular Weight 369.85 g/mol [5]

IUPAC Name

N-(4-(5-(3-chlorophenyl)-7H-

pyrrolo[2,3-d]pyrimidin-4-

yl)cyclohexyl)acetamide

[5]

Appearance Powder [6]

Solubility of SBP-3264
SBP-3264 is soluble in DMSO and ethanol, but insoluble in water.[7] The solubility in DMSO is

significantly higher, making it the recommended solvent for preparing concentrated stock

solutions for in vitro experiments. It is important to use fresh, anhydrous DMSO as moisture

can reduce the solubility of the compound.[7]

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 74 mg/mL 200.08 mM
Use fresh, moisture-

free DMSO.[7]

DMSO 62.5 mg/mL 168.99 mM

May require

ultrasonication and

warming to 60°C to

fully dissolve.[8]

Ethanol 2 mg/mL -

Water Insoluble -

Experimental Protocols
Materials

SBP-3264 powder
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Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Optional: Sonicator or water bath

Protocol for Preparing a 10 mM SBP-3264 Stock
Solution in DMSO
This protocol provides a method for preparing a commonly used 10 mM stock solution. Adjust

calculations accordingly for different desired concentrations.

Preparation: Work in a clean and sterile environment, such as a laminar flow hood or

biosafety cabinet.[9] Before opening the vial of SBP-3264 powder, centrifuge it briefly to

ensure all the powder is at the bottom.[6]

Weighing: Accurately weigh the desired amount of SBP-3264 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 3.6985 mg of SBP-3264 (Molecular

Weight = 369.85 g/mol ).

Dissolving:

Add the appropriate volume of anhydrous DMSO to the vial containing the SBP-3264
powder. For the example above, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.[9]

Visually inspect the solution to ensure there are no visible particles. If the compound does

not dissolve completely, gentle warming in a 37°C water bath or brief sonication can be

applied.[10]

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6][8]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[8] Protect from light.[8]

Protocol for Diluting SBP-3264 Stock Solution for Cell
Culture
The final concentration of DMSO in cell culture media should be kept low (typically <0.5%,

preferably ≤0.1%) to avoid solvent-induced toxicity.[6][10]

Thawing: Thaw a single aliquot of the SBP-3264 stock solution at room temperature.

Dilution: Perform serial dilutions of the DMSO stock solution in your cell culture medium to

achieve the desired final working concentration. It is recommended to add the DMSO stock

solution dropwise to the medium while gently mixing to prevent precipitation.[9]

Control: Prepare a vehicle control by adding the same final concentration of DMSO to the

cell culture medium without the compound.[11]

Application: Replace the existing medium in your cell culture plates with the medium

containing the desired concentration of SBP-3264 or the vehicle control.[9]

SBP-3264 Mechanism of Action: Hippo Signaling
Pathway
SBP-3264 functions as an ATP-competitive inhibitor of the serine/threonine kinases STK3

(MST2) and STK4 (MST1).[2][4] These kinases are central to the Hippo signaling pathway.

Inhibition of STK3/4 by SBP-3264 leads to reduced phosphorylation of downstream targets,

including MOB1, which in turn affects the activity of the transcriptional co-activators YAP and

TAZ.[4] This ultimately influences the expression of genes involved in cell proliferation and

survival.[4]
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Caption: Workflow for preparing SBP-3264 stock solution in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10827795?utm_src=pdf-body-img
https://www.benchchem.com/product/b10827795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Regulation

Core Kinase Cascade

Downstream Effectors

Upstream Signals
(e.g., Cell Density)

STK3/MST2 & STK4/MST1

LATS1/2

 phosphorylates

MOB1

 phosphorylates

YAP / TAZ

 phosphorylates
(inactivation)

TEAD

 co-activates

Gene Expression
(Proliferation, Survival)

 regulates

SBP-3264

 inhibits

Click to download full resolution via product page

Caption: Simplified Hippo signaling pathway and the inhibitory action of SBP-3264.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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